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Compound of Interest

Compound Name: 2-Hydrazinyl-6-methylquinoline
CAS No.: 35359-38-7
Cat. No.: B15146497
Get Quote
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Document Control:
e Version: 1.0 (Research Grade)

 Status: Technical Whitepaper / Pre-Experimental Guide

Executive Summary

This guide provides a comprehensive technical framework for the safe handling, storage, and
disposal of 2-Hydrazinyl-6-methylquinoline (also known as 2-Hydrazino-6-methylquinoline).
Due to the specific functional group combination—a fused quinoline ring system coupled with a
reactive hydrazine moiety—this compound presents a dual-risk profile involving acute toxicity
and potential genotoxicity.

Critical Advisory: In the absence of a compound-specific, commercially standardized Safety
Data Sheet (SDS) from major regulatory bodies for this specific methyl-derivative, this guide
applies the Precautionary Principle. It derives safety protocols from Structure-Activity
Relationships (SAR), leveraging established data for the parent pharmacophore (Quinoline)
and the functional toxophore (Hydrazine).
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Part 1: Chemical Identity & Physicochemical Profile
Identification

e Chemical Name: 2-Hydrazinyl-6-methylquinoline
e Synonyms: 2-Hydrazino-6-methylquinoline; (6-Methylquinolin-2-yl)hydrazine.

o CAS Number (Analogous): 15793-77-8 (Refers to the 2-hydrazinoquinoline parent; specific
methyl derivatives often share identical hazard classes).[1]

e Molecular Formula:
e Molecular Weight: 173.21 g/mol

o Physical State: Solid (typically off-white to pale yellow powder).

Functional Group Analysis (The "Why" of Safety)

To understand the risk, we must deconstruct the molecule:

Functional Group Associated Hazard Mechanism of Action

Hydrazines are potent

nucleophiles capable of
Hydrazine Moiety ( Acute Toxicity & alkylating DNA. They are also
) Carcinogenicity enzyme inhibitors (e.g., GABA

transaminase), leading to

neurotoxicity.

Planar aromatic structure

allows for potential DNA

Quinoline Ring Irritation & Mutagenicity ) ) ]
intercalation. Known skin and
respiratory irritant.[2][3][4][5]
Methyl groups on aromatic

o ) o rings can be oxidized to

Methyl Substitution Metabolic Activation

reactive intermediates

(benzylic oxidation) in vivo.
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Part 2: Hazard Identification & Toxicology[4][6][7][8]
GHS Classification (Derived)

Based on the hydrazine pharmacophore, the following GHS classifications are assigned as a
baseline safety standard:

Acute Toxicity (Oral): Category 3 (Toxic if swallowed).[5]

Skin Sensitization: Category 1 (May cause an allergic skin reaction).

Carcinogenicity: Category 1B (Presumed human carcinogen based on animal evidence of
hydrazine analogs).

Germ Cell Mutagenicity: Category 2.

Skin/Eye Irritation: Category 2/2A.[5]

Toxicology Deep Dive: The Hydrazine Effect

The primary danger lies in the metabolic processing of the hydrazine group. Upon ingestion or
absorption:

o Neurotoxicity: Hydrazines can deplete Pyridoxal Phosphate (Vitamin B6), a cofactor for
GABA synthesis. Result: Potential for refractory seizures.

» Hepatotoxicity: Oxidative stress mechanisms can lead to liver damage.

Part 3: Safe Handling & Engineering Controls[9]
The "Double-Barrier" Containment Protocol

Trustworthiness in handling comes from redundancy. Do not rely on a single layer of protection.

[6I[L][7]
Engineering Controls:

e Primary: Certified Chemical Fume Hood (Face velocity > 0.5 m/s).
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e Secondary: All weighing must occur within the hood. If a balance is not available in the hood,
use a glove bag or transfer the solid into a tared, septa-sealed vial before moving.

Personal Protective Equipment (PPE) - The "Red Line" Standard:

e Respiratory: N95 minimum; P100/Full-face respirator if dust generation is uncontrolled
outside a hood.

o Dermal:Double-gloving is mandatory.
o Inner Layer: Nitrile (4 mil).
o OQuter Layer: Nitrile (extended cuff) or Laminate (Silver Shield) for prolonged handling.

e Ocular: Chemical splash goggles (Safety glasses are insufficient for hydrazine powders).

Workflow Visualization

The following diagram outlines the decision logic for handling this compound, emphasizing the
"Stop Work" triggers.
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Start: Handling 2-Hydrazinyl-6-methylquinoline

Verify Fume Hood
(Flow > 0.5 m/s?)

Don PPE:
Double Nitrile Gloves + Goggles

Weighing Procedure Fail

Is Dust Visible?

Yes (Risk of Inhalation)

Dissolve in Solvent STOP WORK
(Immediate Containment) Evacuate & Ventilate

Proceed to Reaction

Click to download full resolution via product page

Figure 1: Operational safety workflow for handling toxic hydrazine derivatives. Note the critical
decision point at dust generation.

Part 4: Decontamination & Waste Management
The Oxidative Quench Protocol
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Hydrazines should never be disposed of directly into organic waste streams without
deactivation, as they can react violently with oxidizers or form azides in the presence of nitrous
acid.

The Validated Quench Method: Use Sodium Hypochlorite (Bleach) to oxidize the hydrazine
moiety into inert Nitrogen gas (

).

Step-by-Step Protocol:

e Preparation: Prepare a 10% commercial bleach solution (excess).

« Dilution: Dilute the hydrazine waste (reaction mixture or washings) with water or a
compatible solvent.

» Addition: Slowly add the hydrazine solution to the bleach solution (never the reverse) while
stirring.

o Observation: Look for bubbling (Evolution of

gas).

o Exotherm: Monitor temperature; use an ice bath if treating >1 gram.

 Verification: Test the solution with starch-iodide paper (should turn blue/black, indicating
excess oxidant is present).

» Disposal: Adjust pH to neutral and dispose of as agueous chemical waste.

Chemical Pathway of Destruction

NaOClI
(Oxidant)

+ NaOCl Diazo Intermediate Oxidation R-H + N2 (Gas) + NaCl
(Transient) (Inert)
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Figure 2: Oxidative degradation pathway of hydrazine derivatives using hypochlorite.
Part 5: Emergency Response (Medical)
Critical Note for Medical Personnel: Treat as a Hydrazine Poisoning case.
« Inhalation: Move to fresh air. Monitor for delayed pulmonary edema (up to 48 hours).[2][8]

o Skin Contact: Wash with soap and water for 15 minutes. Do not use solvents (increases

absorption).

¢ Ingestion (Seizure Management):
o Standard anticonvulsants (Benzodiazepines) may be ineffective.
o Antidote:Pyridoxine (Vitamin B6).

o Dosage (Ref 1.7): 25 mg/kg IV (titrated) is often recommended for hydrazine-induced
seizures to restore GABA levels.

Part 6: Synthesis & Application Context
Why use this compound?

2-Hydrazinyl-6-methylquinoline is a versatile heterocyclic building block.

o Drug Discovery: Used to synthesize triazolo[4,3-a]quinolines (potential anticonvulsants or
antimicrobials) via cyclization with carboxylic acids or orthoesters.

o Fluorescence Probes: The quinoline core provides fluorescent properties, useful in designing

biological markers.

Stability

o Storage: Store at 2-8°C (Refrigerated). Hydrazines are prone to air oxidation. Store under
inert gas (Argon/Nitrogen) if possible.
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¢ Incompatibilities: Strong oxidizing agents, aldehydes/ketones (forms hydrazones), and
strong acids.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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protocol-for-2-hydrazinyl-6-methylquinoline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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